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Compound of Interest

Compound Name: Pyrasulfotole

Cat. No.: B166964 Get Quote

A comparative analysis of the environmental fate of the herbicide Pyrasulfotole reveals

significant differences in its degradation under aerobic and anaerobic soil conditions. The

presence or absence of oxygen is a critical factor influencing the rate and extent of its

breakdown, primarily driven by microbial activity. Aerobic environments facilitate a more rapid

and complete degradation, whereas anaerobic conditions lead to greater persistence of the

herbicide and its primary metabolite.

Quantitative Comparison of Pyrasulfotole
Degradation
The degradation kinetics and metabolite formation of Pyrasulfotole vary substantially between

aerobic and anaerobic soil environments. Under aerobic conditions, the herbicide is moderately

persistent, whereas its breakdown is significantly slower under anaerobic conditions.
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Parameter Aerobic Conditions Anaerobic Conditions

Half-Life (DT50) 11 to 99 days[1] ≥120 days[2]

Primary Degradation Pathway Microbial degradation[3]
Similar to aerobic, but

significantly slower

Major Metabolite

2-methylsulfonyl-4-

trifluoromethylbenzoic acid (AE

B197555)

AE B197555 (levels remain

relatively constant)

Mineralization
Moderate, with formation of

CO2

No significant mineralization to

CO2

End Products
AE B197555, CO2, and non-

extractable residues

Pyrasulfotole, AE B197555,

and bound residues remain

relatively constant

Degradation Pathways and Experimental Workflow
The degradation of Pyrasulfotole is primarily a biotic process. The following diagrams illustrate

the degradation pathways under different conditions and a typical experimental workflow for

studying herbicide fate in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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